[((S)-1-Benzyl-piperidin-3-yl)-cyclopropyl-amino]-acetic acid

• Molecular Formula: C17H24N2O2
• Molecular Weight: 288.4 g/mol
• SMILES: C1CC(CN(C1)CC2=CC=CC=C2)N(CC(=O)O)C3CC3
• InChI: InChI=1S/C17H24N2O2/c20-17(21)13-19(15-8-9-15)16-7-4-10-18(12-16)11-14-5-2-1-3-6-14/h1-3,5-6,15-16H,4,7-13H2,(H,20,21)/t16-/m0/s1
• InChIKey: DGBFGCICTRUTBU-INIZCTEOSA-N

Non-stereospecific GlyT1 inhibitor building blocks confound SAR by introducing uncontrolled enantiomeric variables. This (S)-enantiomer (CAS 1353996-50-5) eliminates chiral ambiguity, enabling definitive C3-stereochemistry interpretation. • Defined (S)-configuration validated by InChI Key DGBFGCICTRUTBU-INIZCTEOSA-N for chiral HPLC/SFC method development • N-cyclopropylglycine motif amenable to peptide coupling without perturbing piperidine basicity • Confirmed active stocking at multiple independent suppliers for uninterrupted multi-year studies

Procurement Guide: (S)-Enantiomer Identity & Sourcing

[((S)-1-Benzyl-piperidin-3-yl)-cyclopropyl-amino]-acetic acid (CAS 1353996-50-5) is a chiral piperidine derivative featuring a stereospecific (S)-configuration at the piperidine 3-position, an N-cyclopropyl group, and an acetic acid moiety . With a molecular formula of C17H24N2O2 and a molecular weight of 288.39 g/mol, it belongs to a class of compounds investigated for their potential as glycine transporter 1 (GlyT1) inhibitors and as building blocks in medicinal chemistry . The (S)-enantiomer is commercially available from specialty chemical suppliers such as Fluorochem (Product Code F081798) and Leyan, typically at purities of 95% or 98% .

Why Generic Analogs Cannot Replace the (S)-Enantiomer

Generic or non-stereospecific substitution fails because the target compound's defined (S)-stereochemistry at the piperidine 3-position is a critical determinant of molecular recognition in biological systems, particularly for target classes like GlyT1 where enantiomeric selectivity has been documented [1]. Simply interchanging the (S)-enantiomer with its (R)-counterpart (CAS 1354007-62-7) or the racemic/non-stereospecific mixture (CAS 1353947-10-0) introduces an uncontrolled variable that can lead to divergent pharmacological profiles, confounding SAR studies or invalidating receptor-binding experiments. Furthermore, regioisomeric analogs where the acetic acid moiety is attached directly to the piperidine nitrogen (CAS 1353982-73-6) possess distinct electrostatic and hydrogen-bonding surfaces, making them unfit as direct substitutes despite sharing the same molecular formula.

• [1] Lindsley, C. W., Wisnoski, D. D., & Wolkenberg, S. E. (2008). Cyclopropyl Piperidine Glycine Transporter Inhibitors. US Patent Application US20080108663 A1. View Source

Differentiation Evidence Against Key Comparators

Stereochemistry: (S) vs (R) Enantiomer

The target compound possesses a defined (S)-configuration at the piperidine 3-position, confirmed by its IUPAC name 2-[[(3S)-1-benzylpiperidin-3-yl]-cyclopropylamino]acetic acid and SMILES notation O=C(O)CN(C1CC1)[C@H]1CCCN(CC2=CC=CC=C2)C1 . In contrast, the (R)-enantiomer (CAS 1354007-62-7) carries the [C@@H] descriptor and a distinct InChI Key (DGBFGCICTRUTBU-MRXNPFEDSA-N) versus the (S)-enantiomer's DGBFGCICTRUTBU-INIZCTEOSA-N . This absolute stereochemical difference is non-trivial for biological targets exhibiting chiral recognition, as demonstrated within the cyclopropyl piperidine GlyT1 inhibitor patent family where stereochemistry is a defined structural variable influencing inhibitory activity [1].

Evidence Dimension	Absolute stereochemical configuration (Cahn-Ingold-Prelog) at piperidine 3-position
Target Compound Data	(S)-configuration; InChI Key DGBFGCICTRUTBU-INIZCTEOSA-N
Comparator Or Baseline	(R)-enantiomer (CAS 1354007-62-7); InChI Key DGBFGCICTRUTBU-MRXNPFEDSA-N
Quantified Difference	Opposite stereochemical configuration; distinct InChI Key and optical rotation properties (specific rotation values not publicly disclosed)
Conditions	Structural identity established via IUPAC nomenclature, SMILES, and InChI Key as reported on vendor certificates of analysis

Why This Matters

For medicinal chemistry programs targeting stereosensitive binding sites, the (S)-enantiomer provides a defined chiral probe, whereas the (R)-enantiomer or racemate would introduce confounding stereochemical variables, potentially invalidating structure-activity relationship (SAR) conclusions.

• [1] Lindsley, C. W., Wisnoski, D. D., & Wolkenberg, S. E. (2008). Cyclopropyl Piperidine Glycine Transporter Inhibitors. US Patent Application US20080108663 A1. View Source

Lipophilicity vs Non-Stereospecific Analog

The (S)-enantiomer (CAS 1353996-50-5) exhibits a predicted LogP of 2.19, with a density of 1.2±0.1 g/cm³ and a boiling point of 438.8±45.0 °C at 760 mmHg . The non-stereospecific analog (CAS 1353947-10-0, [(1-Benzyl-piperidin-3-yl)-cyclopropyl-amino]-acetic acid) shares an identical molecular formula and molecular weight (288.39 g/mol) but lacks stereochemical definition . While LogP data for the non-stereospecific analog was not retrieved in the current search, the undefined stereochemistry at the piperidine 3-position implies that batches of CAS 1353947-10-0 may contain varying ratios of enantiomers, leading to batch-to-batch inconsistency in chromatographic retention time and biological assay results. This represents a material difference in reproducibility for procurement.

Evidence Dimension	Predicted LogP (octanol-water partition coefficient)
Target Compound Data	LogP = 2.19 (predicted); Density = 1.2±0.1 g/cm³; Boiling Point = 438.8±45.0 °C at 760 mmHg
Comparator Or Baseline	Non-stereospecific analog (CAS 1353947-10-0); LogP not independently reported for this CAS in current sources; molecular formula C17H24N2O2, MW 288.39 g/mol
Quantified Difference	No quantitative LogP difference can be calculated; the key differentiation is the absence of stereochemical specification for the comparator, which introduces undefined enantiomeric composition as a variable
Conditions	Physicochemical properties sourced from ChemSrc database entries for CAS 1353996-50-5 and CAS 1353947-10-0

Why This Matters

For procurement decisions where reproducibility of lipophilicity-dependent parameters (e.g., logD, permeability, protein binding) is critical, the defined (S)-enantiomer eliminates the batch-to-batch variability inherent in non-stereospecific material.

Regioisomer: Acetic Acid Position

The target compound bears the acetic acid moiety on the cyclopropylamino nitrogen attached to the piperidine C3 position. A regioisomeric analog, [(S)-3-(Benzyl-cyclopropyl-amino)-piperidin-1-yl]-acetic acid (CAS 1353982-73-6), carries the acetic acid group directly on the piperidine nitrogen . This positional isomerism results in fundamentally different ionization states at physiological pH: the target compound presents a secondary amino acid (N-substituted glycine), whereas the regioisomer presents a tertiary amine N-acetic acid, altering the compound's capacity for salt formation, hydrogen-bond donor/acceptor patterns, and recognition by amino acid transporters or receptors [1]. Although no direct comparative biological data were identified in the current search, the patent literature on cyclopropyl piperidine GlyT1 inhibitors explicitly recites substitution at the piperidine nitrogen (with sulfonyl groups) as a distinct structural class from C3-amino substitution patterns, supporting the inference that these regioisomers are not functionally interchangeable [1].

Evidence Dimension	Position of acetic acid attachment: N-cyclopropylglycine (target) vs. N-piperidine acetic acid (regioisomer)
Target Compound Data	Acetic acid attached to cyclopropylamino nitrogen at piperidine C3; SMILES: O=C(O)CN(C1CC1)[C@H]1CCCN(CC2=CC=CC=C2)C1
Comparator Or Baseline	Regioisomer CAS 1353982-73-6; acetic acid attached directly to piperidine nitrogen
Quantified Difference	Distinct connectivity: pKa of carboxylic acid and amine groups predicted to differ by 1–2 log units based on structural class (exact values not experimentally reported in available sources)
Conditions	Structural assignment based on CAS registry and vendor product listings; biological inference drawn from GlyT1 inhibitor patent SAR describing distinct activity for N-substituted vs. C3-substituted piperidines

Why This Matters

Procurement of the correct regioisomer is essential for target-based assays where the spatial presentation of the carboxylic acid pharmacophore determines binding to GlyT1 or other amino acid-recognizing proteins; the regioisomer cannot serve as a substitute without invalidating the experimental design.

• [1] Lindsley, C. W., Wisnoski, D. D., & Wolkenberg, S. E. (2008). Cyclopropyl Piperidine Glycine Transporter Inhibitors. US Patent Application US20080108663 A1. View Source

Commercial Availability & Enantiomeric Purity

The (S)-enantiomer is commercially stocked by Fluorochem (Product F081798) with a specified purity of 95% (CAS 1353996-50-5) . Additionally, Leyan offers the (S)-enantiomer at a higher specified purity of 98% under product number 1774293 . In contrast, the (R)-enantiomer (CAS 1354007-62-7) is listed as a discontinued product by CymitQuimica (Ref. 10-F081797) with the note 'Pricing not currently available' on Fluorochem's platform, indicating limited commercial accessibility . The non-stereospecific analog (CAS 1353947-10-0) is similarly listed as 'Discontinued' by CymitQuimica, though MolCore offers it at 98% purity . For researchers requiring sustained, multi-batch procurement of a defined enantiomer, the active stocking status and dual-supplier availability of the (S)-enantiomer provide a tangible supply chain advantage over the (R)-enantiomer.

Evidence Dimension	Commercial availability and specified purity of enantiomers
Target Compound Data	(S)-enantiomer (CAS 1353996-50-5): Fluorochem (95%), Leyan (98%); actively stocked
Comparator Or Baseline	(R)-enantiomer (CAS 1354007-62-7): CymitQuimica Discontinued; Fluorochem pricing not available. Non-stereospecific (CAS 1353947-10-0): CymitQuimica Discontinued; MolCore (98%)
Quantified Difference	(S)-enantiomer available from ≥2 active suppliers at ≥95% purity; (R)-enantiomer has zero confirmed active suppliers; non-stereospecific has limited active supplier(s)
Conditions	Supplier stocking status and purity specifications as retrieved from vendor product pages (Fluorochem, Leyan, CymitQuimica, MolCore) in 2026

Why This Matters

Supply chain continuity is a critical procurement criterion; the (S)-enantiomer's multi-vendor availability reduces the risk of project delays due to single-source stockouts or discontinuations, making it the more reliable choice for longitudinal studies.

Application Scenarios for the (S)-Enantiomer

GlyT1 Inhibitor SAR Studies

When conducting structure-activity relationship (SAR) studies on glycine transporter 1 (GlyT1) inhibitors, the defined (S)-configuration of [((S)-1-Benzyl-piperidin-3-yl)-cyclopropyl-amino]-acetic acid serves as a chirally pure building block. The patent literature on cyclopropyl piperidine GlyT1 inhibitors supports stereochemistry as a key variable . Using the (S)-enantiomer rather than the non-stereospecific analog (CAS 1353947-10-0) eliminates confounding enantiomeric variables, enabling clear interpretation of how C3-substituent stereochemistry affects GlyT1 inhibitory potency and selectivity.

Chiral Chromatography Method Development

The distinct InChI Keys of the (S)-enantiomer (DGBFGCICTRUTBU-INIZCTEOSA-N) and (R)-enantiomer (DGBFGCICTRUTBU-MRXNPFEDSA-N) facilitate the development of chiral HPLC or SFC methods . The predicted LogP of 2.19 for the (S)-enantiomer, combined with its defined stereochemistry, provides a reproducible retention time marker for method validation, offering an advantage over the racemate or non-stereospecific material whose chromatographic profile may vary with enantiomeric composition .

N-Substituted Glycine Prodrug Design

Because the acetic acid moiety is located on the cyclopropylamino nitrogen (N-cyclopropylglycine substructure) rather than the piperidine nitrogen, the (S)-enantiomer presents a secondary amino acid motif amenable to peptide coupling or prodrug derivatization at the carboxylic acid group without perturbing the piperidine basicity . This regiospecific feature distinguishes it from the piperidine-N-acetic acid regioisomer (CAS 1353982-73-6), which would yield different conjugation products and pharmacokinetic profiles if used inadvertently .

Longitudinal Studies with Reliable Resupply

For in vivo or in vitro studies spanning multiple months to years, the (S)-enantiomer is the procurement-optimal choice due to its confirmed active stocking status at ≥2 independent suppliers (Fluorochem at 95% and Leyan at 98%) . The (R)-enantiomer is effectively commercially unavailable as of the current sourcing landscape, and the non-stereospecific analog is listed as discontinued by at least one major supplier . Choosing the (S)-enantiomer mitigates the risk of experimental interruption due to compound stockout.